5-Bromomethyl-3-(2-nitrophenyl)isoxazole

• IUPAC Name: 5-(bromomethyl)-3-(2-nitrophenyl)-1,2-oxazole
• InChI: InChI=1S/C10H7BrN2O3/c11-6-7-5-9(12-16-7)8-3-1-2-4-10(8)13(14)15/h1-5H,6H2
• InChI Key: DLAKGFFFRRQIDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=C2)CBr)[N+](=O)[O-]
• Molecular Formula: C10H7BrN2O3
• DSSTOX Substance ID: DTXSID701266074
• Molecular Weight: 283.08 g/mol
• CAS No.: 1231243-92-7

Description

5-Bromomethyl-3-(2-nitrophenyl)isoxazole is a chemical compound with the molecular formula C10H7BrN2O3. It has a wide range of applications in the field of scientific experiments.

Molecular Structure Analysis

The molecular structure of this compound is represented by the molecular formula C10H7BrN2O3.

Chemical Reactions Analysis

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. The substitution of various groups on the isoxazole ring imparts different activity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula C10H7BrN2O3 and its molecular weight of 283.08 g/mol.

Scientific Research Applications

Chemical Reactions and Synthesis

• 5-Bromomethyl-3-(2-nitrophenyl)isoxazole is involved in various chemical reactions and synthesis processes. Paradkar, Latham, and Krishnaswami (1993) explored its reaction with hydroxylamine, leading to the production of 5-(2-nitrophenyl)isoxazole as the only isolable product (Paradkar, Latham, & Krishnaswami, 1993).

Antimicrobial Activity

• Isoxazole derivatives, including those related to this compound, have shown promising antimicrobial properties. Dhaduk and Joshi (2022) synthesized a series of isoxazole derivatives and tested their antibacterial and antifungal activities, finding some compounds with significant effectiveness (Dhaduk & Joshi, 2022).

Mechanistic Insights and Synthesis Methods

• The study of isoxazole compounds, including those structurally similar to this compound, provides insights into the mechanisms of their formation and synthesis. For instance, Iwai and Nakamura (1966) examined the reaction of acetylenic compounds with hydroxylamine, yielding various isoxazole derivatives (Iwai & Nakamura, 1966).

Structural and Reaction Studies

• Studies on the structure and reactions of isoxazole compounds, like this compound, have been conducted to understand their chemical properties and potential applications. Sokolov, Egorova, and Yudintseva (1974) investigated the nitration of isoxazole derivatives, contributing to the knowledge of their structural characteristics (Sokolov, Egorova, & Yudintseva, 1974).

Pharmaceutical Applications

• Although not directly mentioning this compound, related studies on isoxazole compounds indicate potential pharmaceutical applications. Hassan et al. (2019) synthesized new isoxazole derivatives and evaluated their anti-hepatic cancer and antimicrobial activities, suggesting the broad applicability of such compounds in medicine (Hassan et al., 2019).

Future Directions

In view of the enormous significance of isoxazoles, it is always imperative to unleash new eco-friendly synthetic strategies. This includes the development of alternate metal-free synthetic routes.